Cas no 832744-26-0 (Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-)

• Product name: Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
• CAS No: 832744-26-0
• MF: C₁₄H₈ClBr
• MW: 291.57032
• CID: 673792
• PubChem ID: 71415712

Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
• 1-bromo-4-[2-(2-chlorophenyl)ethynyl]benzene
• 1-[(4-Bromophenyl)ethynyl]-2-chlorobenzene
• 832744-26-0
• DTXSID50835122

• Inchi： InChI=1S/C14H8BrCl/c15-13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16/h1-4,6-7,9-10H
• InChI Key： ZMYQBAIQYBIJQB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)Br)Cl

Computed Properties

• Exact Mass: 289.94979g/mol
• Monoisotopic Mass: 289.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų